Cas no 40626-12-8 ((4-tert-butylphenyl)-(3-chlorophenyl)methanol)

• Product Name: (4-tert-butylphenyl)-(3-chlorophenyl)methanol
• CAS No: 40626-12-8
• MF: C₁₇H₁₉ClO
• MW: 274.785164117813
• MDL: MFCD06201297
• CID: 1512718
• PubChem ID: 2757257
• Update Time: 2025-06-11

(4-tert-butylphenyl)-(3-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-(3-chlorophenyl)methanol
• 4-TERT-BUTYL-3'-CHLOROBENZHYDROL
• MFCD06201297
• FS-6257
• DTXSID30373794
• (4-tert-butylphenyl)(3-chlorophenyl)methanol
• 40626-12-8
• AKOS003584130
• (4-(tert-Butyl)phenyl)(3-chlorophenyl)methanol

• MDL： MFCD06201297
• Inchi： 1S/C17H19ClO/c1-17(2,3)14-9-7-12(8-10-14)16(19)13-5-4-6-15(18)11-13/h4-11,16,19H,1-3H3
• InChI Key： MLEGYSXCVHISNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 274.112
• Monoisotopic Mass: 274.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 4.71920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-tert-butylphenyl)-(3-chlorophenyl)methanol

Research Briefing on (4-tert-butylphenyl)-(3-chlorophenyl)methanol (CAS: 40626-12-8) in Chemical Biology and Pharmaceutical Applications

The compound (4-tert-butylphenyl)-(3-chlorophenyl)methanol (CAS: 40626-12-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of (4-tert-butylphenyl)-(3-chlorophenyl)methanol as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the tert-butyl and chlorophenyl groups, contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry. Researchers have explored its utility in the development of novel antimicrobial and anti-inflammatory agents, with promising preliminary results.

One of the most notable advancements involves the compound's application in targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (4-tert-butylphenyl)-(3-chlorophenyl)methanol exhibit inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. This finding opens new avenues for the design of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its pharmacological potential, (4-tert-butylphenyl)-(3-chlorophenyl)methanol has been investigated for its role in chemical biology. Its ability to interact with biological macromolecules, such as proteins and nucleic acids, has been leveraged in the development of probes for studying cellular processes. For example, a recent study utilized fluorescently labeled derivatives of the compound to visualize and track protein-protein interactions in live cells, providing insights into dynamic cellular behaviors.

The synthesis and optimization of (4-tert-butylphenyl)-(3-chlorophenyl)methanol have also been areas of active research. Advances in catalytic methods, such as asymmetric hydrogenation, have enabled the production of enantiomerically pure forms of the compound, which are critical for its application in chiral drug development. These methodological improvements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of (4-tert-butylphenyl)-(3-chlorophenyl)methanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring novel therapies to market.

In conclusion, (4-tert-butylphenyl)-(3-chlorophenyl)methanol (CAS: 40626-12-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to chemical probes, underscore its versatility and potential. Continued research and innovation will be crucial to fully realize its therapeutic and scientific value.